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Compound of Interest

Compound Name: ARL67156 trisodium hydrate

Cat. No.: B15089040

Technical Support Center: ARL67156 Trisodium
Hydrate

This technical support center provides essential information for researchers, scientists, and
drug development professionals using ARL67156 trisodium hydrate. It includes details on
purity, quality control, troubleshooting, and experimental protocols.

Frequently Asked Questions (FAQSs)
Q1: What is the expected purity of ARL67156 trisodium hydrate?

Al: The standard purity for ARL67156 trisodium hydrate is typically 298%, as determined by
High-Performance Liquid Chromatography (HPLC).[1][2]

Q2: How should | store ARL67156 trisodium hydrate?

A2: For long-term storage, the solid compound should be kept in a dry, dark environment at
-20°C.[3] Short-term storage at 0-4°C for days to weeks is also acceptable.[3]

Q3: What is the stability of ARL67156 in solution?

A3: The stability of ARL67156 in solution has not been definitively established by all suppliers.
However, some sources suggest that stock solutions can be stored in aliquots at -20°C for up
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to one month or at -80°C for up to six months. It is important to note that this information may
not have been validated by the supplier.

Q4: What solvents can | use to dissolve ARL67156 trisodium hydrate?

A4. ARL67156 trisodium hydrate is soluble in water up to 20 mM.[1] It is also reported to be
soluble in DMSO.[3]

Q5: What are the common applications of ARL67156 trisodium hydrate?

A5: It is primarily used as a selective inhibitor of ecto-nucleoside triphosphate
diphosphohydrolases (NTPDases), also known as ecto-ATPases.[1][4] It is frequently used in
research to prevent the degradation of extracellular ATP.

Purity and Quality Control Specifications

The following table summarizes the key quality control parameters for ARL67156 trisodium
hydrate based on information from various suppliers.

Parameter Specification Method

Purity >98% HPLC[1][2]
Appearance White to off-white solid Visual Inspection
Molecular Formula C15H21BrNsNas012Ps - xH20

~785.05 g/mol (anhydrous

Molecular Weight ) Mass Spectrometry[2]
basis)

Solubility Soluble to 20 mM in water Solubilization Test

Storage Temperature -20°C

Experimental Protocols
High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
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This protocol provides a general methodology for determining the purity of ARL67156
trisodium hydrate. Specific parameters may need to be optimized based on the available
instrumentation and columns.

Objective: To determine the purity of an ARL67156 sample by separating it from any potential
impurities.

Materials:

e ARL67156 trisodium hydrate sample
e HPLC-grade water

o HPLC-grade acetonitrile or methanol

» Buffer (e.g., phosphate buffer)

e HPLC system with a UV detector

e C18 reverse-phase column
Methodology:

o Mobile Phase Preparation: Prepare an appropriate mobile phase. A common approach for
nucleotide analogs is a gradient of an aqueous buffer and an organic solvent like acetonitrile
or methanol.

o Standard Preparation: Accurately weigh a small amount of a reference standard of
ARL67156 and dissolve it in the mobile phase or water to a known concentration.

o Sample Preparation: Prepare the ARL67156 sample to be tested in the same manner as the
standard.

e HPLC Analysis:
o Equilibrate the HPLC system with the mobile phase.

o Inject the standard solution and record the chromatogram.
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o Inject the sample solution and record the chromatogram under the same conditions.

o The UV detector is typically set at a wavelength where the compound has maximum
absorbance (e.g., ~254 nm).[5]

o Data Analysis: The purity is calculated by dividing the area of the main peak corresponding
to ARL67156 by the total area of all peaks in the chromatogram, expressed as a percentage.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Inconsistent experimental

results

Compound Degradation:
ARL67156 may have
degraded due to improper

storage or handling.

Ensure the compound is
stored at -20°C and protected
from light and moisture. For
solutions, use freshly prepared
stocks or follow recommended

short-term storage guidelines.

Incorrect Concentration: The
actual concentration of the
prepared solution may be
inaccurate due to hydration

variability.

The molecular weight can vary
between batches due to
hydration.[1] Refer to the
batch-specific Certificate of
Analysis for the precise
molecular weight to ensure
accurate concentration

calculations.

Lower than expected inhibitory

activity

High Substrate Concentration:
ARL67156 is a competitive
inhibitor, and its effectiveness
can be reduced in the
presence of high

concentrations of ATP.[6]

Consider the ATP
concentration in your assay.
The inhibitory effect is more
pronounced at lower ATP

concentrations.

Target Enzyme Specificity:
ARL67156 is a more potent
inhibitor of NTPDasel and
NTPDase3 than other
ectonucleotidases like
NTPDase2 and NTPDase8.[6]

[7]

Verify the specific
ectonucleotidase isoforms
present in your experimental
system. The observed effect
will depend on the enzyme

profile.
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Substrate Specificity: Some
studies suggest ARL67156 is
more effective at inhibiting
ADP degradation than ATP

degradation in certain tissues.

[8][°]

Be aware that the observed
biological effect might be due
to the accumulation of ADP
rather than ATP. Consider
using alternative inhibitors like
POM-1 for more selective ATP
degradation inhibition.[8]

Solubility Issues

Incorrect Solvent or
Concentration: The compound

may not be fully dissolved.

Ensure you are using an
appropriate solvent (e.g.,
water, DMSO) and are within
the recommended solubility
limits (e.g., up to 20 mM in
water). Gentle warming or

vortexing may aid dissolution.
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Caption: Quality control process for ARL67156 trisodium hydrate.

Inhibition of Extracellular ATP Metabolism by ARL67156
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Ectonucleotidase Signaling Pathway
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Caption: ARL67156 inhibits NTPDases, increasing extracellular ATP levels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15089040?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15089040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

